Cas no 82174-09-2 (3-(trifluoromethylthio)phenylacetonitrile)

3-(trifluoromethylthio)phenylacetonitrile structure
82174-09-2 structure
Product name:3-(trifluoromethylthio)phenylacetonitrile
CAS No:82174-09-2
MF:C9H6F3NS
MW:217.21100
MDL:MFCD00236353
CID:987502
PubChem ID:2777904

3-(trifluoromethylthio)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(trifluoromethylthio)phenylacetonitrile
    • 2-[3-(trifluoromethylsulfanyl)phenyl]acetonitrile
    • PC0045
    • 2-(3-(trifluoromethylthio)phenyl)acetonitrile
    • 2-{3-[(trifluoromethyl)sulfanyl]phenyl}acetonitrile
    • AKOS015853048
    • KAWIEADJQRWSEU-UHFFFAOYSA-N
    • 82174-09-2
    • FT-0641849
    • MFCD00236353
    • EN300-1928379
    • A840264
    • 2-[3-(trifluoromethylthio)phenyl]acetonitrile
    • 2-(3-((Trifluoromethyl)thio)phenyl)acetonitrile
    • DTXSID70380705
    • CS-0269255
    • SCHEMBL11154063
    • DB-008256
    • MDL: MFCD00236353
    • Inchi: InChI=1S/C9H6F3NS/c10-9(11,12)14-8-3-1-2-7(6-8)4-5-13/h1-3,6H,4H2
    • InChI Key: KAWIEADJQRWSEU-UHFFFAOYSA-N
    • SMILES: C1=CC(=CC(=C1)SC(F)(F)F)CC#N

Computed Properties

  • Exact Mass: 217.01700
  • Monoisotopic Mass: 217.01730486g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 49.1Ų

Experimental Properties

  • PSA: 49.09000
  • LogP: 3.36458

3-(trifluoromethylthio)phenylacetonitrile Security Information

  • Hazard Statement: Toxic
  • Hazardous Material transportation number:UN 3276
  • Hazard Category Code: 20/21/22-36/37/38
  • Safety Instruction: S26; S36/37/39
  • Hazardous Material Identification: T
  • Risk Phrases:R20/21/22; R36/37/38
  • HazardClass:TOXIC

3-(trifluoromethylthio)phenylacetonitrile Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-(trifluoromethylthio)phenylacetonitrile Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
005537-1g
3-(Trifluoromethylthio)phenylacetonitrile
82174-09-2
1g
649.0CNY 2021-07-13
Enamine
EN300-1928379-0.25g
2-{3-[(trifluoromethyl)sulfanyl]phenyl}acetonitrile
82174-09-2
0.25g
$670.0 2023-09-17
abcr
AB128243-1 g
3-(Trifluoromethylthio)phenylacetonitrile, 98%; .
82174-09-2 98%
1g
€59.80 2022-06-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1339925-50mg
2-(3-((Trifluoromethyl)thio)phenyl)acetonitrile
82174-09-2 95+%
50mg
¥16524.00 2024-07-28
Enamine
EN300-1928379-2.5g
2-{3-[(trifluoromethyl)sulfanyl]phenyl}acetonitrile
82174-09-2
2.5g
$1428.0 2023-09-17
Cooke Chemical
BD0378548-5g
2-(3-((Trifluoromethyl)thio)phenyl)acetonitrile
82174-09-2 95+%
5g
RMB 1468.00 2025-02-20
SHANG HAI XIAN DING Biotechnology Co., Ltd.
005537-1g
3-(Trifluoromethylthio)phenylacetonitrile
82174-09-2
1g
649CNY 2021-05-07
Enamine
EN300-1928379-1g
2-{3-[(trifluoromethyl)sulfanyl]phenyl}acetonitrile
82174-09-2
1g
$728.0 2023-09-17
Enamine
EN300-1928379-5g
2-{3-[(trifluoromethyl)sulfanyl]phenyl}acetonitrile
82174-09-2
5g
$2110.0 2023-09-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1339925-500mg
2-(3-((Trifluoromethyl)thio)phenyl)acetonitrile
82174-09-2 95+%
500mg
¥17609.00 2024-07-28

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(CAS:82174-09-2)3-(trifluoromethylthio)phenylacetonitrile
A840264
Purity:99%
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